Cas no 88239-75-2 (1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one)

1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one structure
88239-75-2 structure
Product Name:1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one
CAS No:88239-75-2
MF:C18H19NO3S
MW:329.413363695145
CID:1011929
PubChem ID:15584478
Update Time:2025-04-20

1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one
    • 1-(4-METHYLBENZENESULFONYL)-1,2,3,4,5,6-HEXAHYDRO-1-BENZAZOCIN-5-ONE
    • D87565
    • 88239-75-2
    • 1-(4-methylphenyl)sulfonyl-2,3,4,6-tetrahydro-1-benzazocin-5-one
    • 1-(4-METHYLBENZENESULFONYL)-2,3,4,6-TETRAHYDRO-1-BENZAZOCIN-5-ONE
    • MDL: MFCD22200199
    • Inchi: 1S/C18H19NO3S/c1-14-8-10-17(11-9-14)23(21,22)19-12-4-6-16(20)13-15-5-2-3-7-18(15)19/h2-3,5,7-11H,4,6,12-13H2,1H3
    • InChI Key: MQBQUUVOPAOJSU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C2C=CC=CC=2CC(CCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 329.10856464g/mol
  • Monoisotopic Mass: 329.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 62.8Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen